Cas no 2649060-18-2 (methyl 4-(2-isocyanatopropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-(2-isocyanatopropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2649060-18-2
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5922598
• PubChem ID: 165667026
• Update Time: 2025-10-28

methyl 4-(2-isocyanatopropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-isocyanatopropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate
• 2649060-18-2
• EN300-1737052

• Inchi： 1S/C11H14N2O3/c1-11(2,12-7-14)8-5-9(10(15)16-4)13(3)6-8/h5-6H,1-4H3
• InChI Key： NHZBQFVKSRZJGP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CN1C)C(C)(C)N=C=O)=O

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 60.7Ų

Additional information on methyl 4-(2-isocyanatopropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate

Introduction to Methyl 4-(2-isocyanatopropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2649060-18-2)

Methyl 4-(2-isocyanatopropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate, identified by its CAS number 2649060-18-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of pyrrole derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of an isocyanate group and a methylpyrrole core, make it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The< strong>methyl 4-(2-isocyanatopropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate molecule exhibits a high degree of reactivity due to the isocyanate functional group, which can participate in various chemical reactions such as urethane formation, polymerization, and condensation reactions. This reactivity has made it a useful building block in the synthesis of more complex molecules, including peptidomimetics and heterocyclic compounds. The< strong>1-methyl-1H-pyrrole core provides additional functionality that can be exploited for biological interactions, making this compound a versatile tool in the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of new drugs targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. Pyrrole derivatives have shown promise in these areas due to their ability to interact with biological targets and modulate cellular processes. The< strong>methyl 4-(2-isocyanatopropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate, with its unique structural features, has been investigated for its potential as a lead compound or intermediate in the synthesis of new drugs. For instance, studies have explored its use in the development of inhibitors targeting enzymes involved in cancer progression.

One of the most exciting applications of this compound is in the field of polymer chemistry. The isocyanate group can undergo polymerization reactions to form polyurethanes and other polymeric materials. These polymers have a wide range of applications, from coatings to biodegradable materials. The< strong>methyl 4-(2-isocyanatopropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate has been used to develop novel polyurethane materials with enhanced properties such as biocompatibility and mechanical strength. These materials are particularly relevant in medical applications, where biodegradable polymers are increasingly used for drug delivery systems and tissue engineering.

The< strong>CAS No. 2649060-18-2 designation ensures that researchers can reliably identify and purchase this compound for their studies. The precise identification provided by CAS numbers is crucial for ensuring consistency and reproducibility in scientific research. This compound is available from reputable chemical suppliers who adhere to strict quality control measures to ensure that researchers receive high-purity samples.

In conclusion, methyl 4-(2-isocyanatopropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthesizing complex molecules with potential therapeutic applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the development of new drugs and advanced materials.